Cas no 1196152-89-2 (1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride)

• Product Name: 1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride
• CAS No: 1196152-89-2
• MF: C₈H₈ClF₆N₃
• MW: 295.612641334534
• CID: 2616532
• Update Time: 2023-08-07

1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4,6-bis(trifluoromethyl)pyrimidin-2-yl]ethanamine,hydrochloride
• 1-(4,6-BIS(TRIFLUOROMETHYL)PYRIMIDIN-2-YL)ETHANAMINE HYDROCHLORIDE
• AB63233
• 1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride

• Inchi： 1S/C8H7F6N3.ClH/c1-3(15)6-16-4(7(9,10)11)2-5(17-6)8(12,13)14;/h2-3H,15H2,1H3;1H
• InChI Key： POQHZPRVGGMSLN-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC(C(F)(F)F)=NC(C(C)N)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 241
• Topological Polar Surface Area: 51.8